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Compound of Interest

Compound Name:
Tetraethyl

methylenediphosphonate

Cat. No.: B042493 Get Quote

Technical Data Sheet: Tetraethyl
Methylenediphosphonate
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for Tetraethyl methylenediphosphonate, a

versatile organophosphorus compound. It is intended to serve as a quick reference for

laboratory and research applications.

Chemical Identity and Properties
Tetraethyl methylenediphosphonate, also known as tetraethyl methylenebisphosphonate, is

a compound utilized in various chemical syntheses.[1] It serves as a key intermediate in the

development of herbicides, pesticides, and pharmaceuticals with antiviral and anticancer

properties.[1]

Data Summary

The fundamental molecular and physical properties of Tetraethyl methylenediphosphonate
are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₉H₂₂O₆P₂
PubChem[2], Chem-Impex[1],

LookChem[3]

Linear Formula CH₂[P(O)(OCH₂CH₃)₂]₂ Sigma-Aldrich[4]

Molecular Weight 288.21 g/mol
PubChem[2], Chem-Impex[1],

Sigma-Aldrich[4]

Exact Mass 288.08916241 Da PubChem[2], LookChem[3]

CAS Number 1660-94-2
LookChem[3], Sigma-

Aldrich[4]

EC Number 216-764-5
LookChem[3], Sigma-

Aldrich[4]

Appearance Clear colorless liquid Sigma-Aldrich[4]

Density 1.16 g/mL at 25 °C
Chem-Impex[1], Sigma-

Aldrich[4]

Boiling Point 171-174 °C at 11 mmHg
Chem-Impex[1], Sigma-

Aldrich[4]

Refractive Index n20/D 1.442
Chem-Impex[1], Sigma-

Aldrich[4]

Flash Point 110 °C (closed cup) Sigma-Aldrich[4]

Experimental Protocols
Detailed experimental protocols for the determination of fundamental properties such as

molecular weight and formula are based on standard analytical techniques. These include:

Mass Spectrometry: To determine the exact mass and fragmentation pattern, confirming the

molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: (¹H, ¹³C, ³¹P NMR) to elucidate the

chemical structure and confirm the arrangement of atoms.
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Elemental Analysis: To determine the empirical formula by measuring the percentage

composition of each element.

Specific instrumental parameters and sample preparation protocols would be dependent on the

exact instrumentation used.

Logical Relationships
The relationship between the molecular formula and the molecular weight is fundamental. The

molecular weight is calculated by summing the atomic weights of all atoms present in the

molecular formula (C₉H₂₂O₆P₂).

Molecular Formula
(C₉H₂₂O₆P₂)

Sum of Atomic Weights
(C, H, O, P)

Determines Molecular Weight
(288.21 g/mol)

Calculates

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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